Cas no 5452-84-6 (Cycloheptaneethanamine,N-2-propen-1-yl-)

• Product Name: Cycloheptaneethanamine,N-2-propen-1-yl-
• CAS No: 5452-84-6
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 382660
• PubChem ID: 227423
• Update Time: 2025-04-19

Cycloheptaneethanamine,N-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• Cycloheptaneethanamine,N-2-propen-1-yl-
• 3-(6-amino-2-oxopyrimidin-1-yl)propanoic acid
• DTXSID00969729
• n-(2-cycloheptylethyl)prop-2-en-1-amine
• NSC18996
• 5452-84-6
• NSC-18996

• Inchi： 1S/C12H23N/c1-2-10-13-11-9-12-7-5-3-4-6-8-12/h2,12-13H,1,3-11H2
• InChI Key： NNMYGDJKOKWVKG-UHFFFAOYSA-N
• SMILES： N(CC=C)CCC1CCCCCC1

Computed Properties

• Exact Mass: 181.18319
• Monoisotopic Mass: 181.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.842
• Boiling Point: 257.5°Cat760mmHg
• Flash Point: 100.9°C
• Refractive Index: 1.458
• PSA: 12.03
• LogP: 3.51340